Cas no 1381757-44-3 (Dabigatran Etexilate N-Oxide)

Dabigatran Etexilate N-Oxide structure
Dabigatran Etexilate N-Oxide structure
Product Name:Dabigatran Etexilate N-Oxide
CAS No:1381757-44-3
Molecular Formula:C34H41N7O6
Molecular Weight:643.73264
CID:1062144
PubChem ID:152759967

Dabigatran Etexilate N-Oxide Properties

Names and Identifiers

    • Dabigatran Etexilate N-Oxide
    • Dabigatran Etexilate N-Oxide Inner Salt
    • 2-(N-(3-ethoxy-3-oxopropyl)-2-(((4-(N-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-1H-benzo[d]imidazole-5-carboxamido)pyridine 1-oxide? (Dabigatran Impurity pound(c)
    • Urolithin M3
    • CS-0165914
    • 1381757-44-3
    • InChIKey: ODWAOSMOSLZPGX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C34H41N7O6/c1-4-6-7-10-21-47-34(44)38-32(35)24-12-15-26(16-13-24)36-23-29-37-27-22-25(14-17-28(27)39(29)3)33(43)40(20-18-31(42)46-5-2)30-11-8-9-19-41(30)45/h8-9,11-17,19,22,36H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,38,44)
    • SMILES: CCCCCCOC(=O)NC(=N)C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)OCC)C4=CC=CC=[N+]4[O-]

Computed Properties

  • Exact Mass: 643.31183205g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 18
  • Monoisotopic Mass: 643.31183205g/mol
  • Heavy Atom Count: 47
  • Complexity: 1020
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 164Ų

Dabigatran Etexilate N-Oxide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE39146-5mg
Dabigatran Etexilate N-Oxide
1381757-44-3 > 95%
5mg
$374.00 2024-04-20

Dabigatran Etexilate N-Oxide Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1381757-44-3)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1381757-44-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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